Cas no 76808-18-9 (9H-Pyrido[3,4-b]indole-3-carboxylicacid, propyl ester)
76808-18-9 structure
Product Name:9H-Pyrido[3,4-b]indole-3-carboxylicacid, propyl ester
CAS No:76808-18-9
MF:C15H14N2O2
MW:254.283863544464
CID:569100
PubChem ID:123662
Update Time:2025-04-19
9H-Pyrido[3,4-b]indole-3-carboxylicacid, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- 9H-Pyrido[3,4-b]indole-3-carboxylicacid, propyl ester
- BETA-CARBOLINE-3-CARBOXYLIC ACID PROPYL ESTER
- .beta.-Carboline-3-carboxylic acid propyl ester
- CAS_123662
- Propyl .beta.-carboline-3-carboxylate
- BPBio1_001101
- 9H-B-CARBOLINE-3-CARBOXYLIC ACID PROPYL ESTER
- Q27165185
- Pbc-3-C
- SCHEMBL2348263
- Beta CCP
- propyl beta-carboline-3-carboxylate
- NSC_123662
- 9H-pyrido[3,4-b]indole-3-carboxylic acid propyl ester
- DTXSID30227627
- CHEBI:93491
- FT-0641612
- PDSP1_001761
- Propyl 9H-beta-carboline-3-carboxylate #
- .beta.-Carboline-3-carboxylic acid, propyl ester
- beta -Carboline-3-carboxylic acid ester
- WGRVAGIQTHEEQW-UHFFFAOYSA-N
- beta-Ccp
- CHEMBL274847
- 9H-Pyrido(3,4-b)indole-3-carboxylic acid, propyl ester
- 76808-18-9
- A838836
- Biomol-NT_000275
- propyl 9H-pyrido[3,4-b]indole-3-carboxylate
- PDSP2_001744
- BDBM84992
- NCGC00163290-01
- BRD-K85242180-001-01-1
- CHEMBL1337028
- beta-Carboline-3-carboxylic acid, propyl ester
- DB-056134
- DTXCID80150118
-
- Inchi: 1S/C15H14N2O2/c1-2-7-19-15(18)13-8-11-10-5-3-4-6-12(10)17-14(11)9-16-13/h3-6,8-9,17H,2,7H2,1H3
- InChI Key: WGRVAGIQTHEEQW-UHFFFAOYSA-N
- SMILES: O(CCC)C(C1=CC2=C(C=N1)NC1C=CC=CC2=1)=O
Computed Properties
- Exact Mass: 254.106
- Monoisotopic Mass: 254.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 3.4
- Topological Polar Surface Area: 55A^2
Experimental Properties
- Color/Form: 。
- Density: 1.27
- Boiling Point: 476.8°C at 760 mmHg
- Flash Point: 242.2°C
- Refractive Index: 1.678
- Solubility: 。
9H-Pyrido[3,4-b]indole-3-carboxylicacid, propyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AC56707-10mg |
9H-Pyrido[3,4-b]indole-3-carboxylicacid, propyl ester |
76808-18-9 | 10mg |
$775.00 | 2024-04-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1945350-10mg |
Propyl 9h-pyrido[3,4-b]indole-3-carboxylate |
76808-18-9 | 98% | 10mg |
¥421.00 | 2024-07-28 |
9H-Pyrido[3,4-b]indole-3-carboxylicacid, propyl ester Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
76808-18-9 (9H-Pyrido[3,4-b]indole-3-carboxylicacid, propyl ester) Related Products
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